Cas no 160901-04-2 (β-D-Glucopyranoside, (1R,2S,4aR,4bR,6'S,6aR,7R,8S,10aR,10bR,12aS)-octadecahydro-1-hydroxy-7-(hydroxymethyl)-6'-[(1S)-2-hydroxy-1-methylethyl]-4a,4b,7,10a-tetramethylspiro[chrysene-2(1H),3'(4'H)-[2H]pyran]-8-yl 2-O-β-D-glucopyranosyl-)

• Product Name: β-D-Glucopyranoside, (1R,2S,4aR,4bR,6'S,6aR,7R,8S,10aR,10bR,12aS)-octadecahydro-1-hydroxy-7-(hydroxymethyl)-6'-[(1S)-2-hydroxy-1-methylethyl]-4a,4b,7,10a-tetramethylspiro[chrysene-2(1H),3'(4'H)-[2H]pyran]-8-yl 2-O-β-D-glucopyranosyl-
• CAS No: 160901-04-2
• MF: C₄₂H₇₂O₁₅
• MW: 817.012095451355
• CID: 220311
• Update Time: 2024-03-01

β-D-Glucopyranoside, (1R,2S,4aR,4bR,6'S,6aR,7R,8S,10aR,10bR,12aS)-octadecahydro-1-hydroxy-7-(hydroxymethyl)-6'-[(1S)-2-hydroxy-1-methylethyl]-4a,4b,7,10a-tetramethylspiro[chrysene-2(1H),3'(4'H)-[2H]pyran]-8-yl 2-O-β-D-glucopyranosyl- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(1R,2S,4aR,4bR,6'S,6aR,7R,8S,10aR,10bR,12aS)-octadecahydro-1-hydroxy-7-(hydroxymethyl)-6'-[(1S)-2-hydroxy-1-methylethyl]-4a,4b,7,10a-tetramethylspiro[chrysene-2(1H),3'(4'H)-[2H]pyran]-8-yl2-O-b-D-glucopyranosyl-
• b-D-Glucopyranoside,(1R,2S,4aR,4bR,6'S,6aR,7R,8S,10aR,10bR,12aS)-octadecahydro-1-hydroxy-7-(hydroxymethyl)-6'-[(1S)-2-hydroxy-1-methylethyl]-4a,4b,7,10a-tetramethylspiro[chrysene-2(1H),3'(4'H)-[2H]pyr
• (+)-Hosenkoside J
• 18,19-Secolupane, b-D-glucopyranoside deriv.
• b-D-Glucopyranoside, (3b,4a,18b,19S,20S)-19,28-epoxy-18,23,29-trihydroxy-18,19-secolupan-3-yl 2-O-b-D-glucopyranosyl-
• Hosenkoside J
• Spiro[chrysene-2(1H),3'(4'H)-[2H]pyran], b-D-glucopyranoside deriv.
• β-D-Glucopyranoside, (1R,2S,4aR,4bR,6'S,6aR,7R,8S,10aR,10bR,12aS)-octadecahydro-1-hydroxy-7-(hydroxymethyl)-6'-[(1S)-2-hydroxy-1-methylethyl]-4a,4b,7,10a-tetramethylspiro[chrysene-2(1H),3'(4'H)-[2H]pyran]-8-yl 2-O-β-D-glucopyranosyl-

• Inchi： 1S/C42H72O15/c1-21(16-43)23-8-13-42(20-53-23)15-14-40(4)22(35(42)52)6-7-27-38(2)11-10-28(39(3,19-46)26(38)9-12-41(27,40)5)56-37-34(32(50)30(48)25(18-45)55-37)57-36-33(51)31(49)29(47)24(17-44)54-36/h21-37,43-52H,6-20H2,1-5H3
• InChI Key： QVZJCWCQCUEFLB-UHFFFAOYSA-N
• SMILES： CC(C1OCC2(C(O)C3CCC4C(C3(C)CC2)(C)CCC2C4(CCC(C2(CO)C)OC2C(OC3C(O)C(O)C(O)C(CO)O3)C(O)C(O)C(CO)O2)C)CC1)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids